Cas no 1005412-69-0 (Benzoic acid, 5-iodo-2-mercapto-)

• Product name: Benzoic acid, 5-iodo-2-mercapto-
• CAS No: 1005412-69-0
• MF: C₇H₅IO₂S
• MW: 280.082873106003
• CID: 5250724
• PubChem ID: 24773373

Benzoic acid, 5-iodo-2-mercapto- Chemical and Physical Properties

Names and Identifiers

• 5-iodo-2-mercaptobenzoic acid
• 5-iodothiosalicyclic acid
• 5-iodo-2-mercaptobenzoicacid
• 5-iodo-2-sulfanylbenzoic acid
• Benzoic acid, 5-iodo-2-mercapto-

• Inchi： 1S/C7H5IO2S/c8-4-1-2-6(11)5(3-4)7(9)10/h1-3,11H,(H,9,10)
• InChI Key： DSEOHZFMNDXZGY-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)S

Computed Properties

• Exact Mass: 279.90550g/mol
• Monoisotopic Mass: 279.90550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives